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Compound Name: N-Iodosuccinimide

Cat. No.: B140639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Iodosuccinimide (NIS) is a versatile and widely utilized reagent in organic synthesis,

primarily serving as a mild and efficient electrophilic iodinating agent. Its controlled reactivity

and selectivity make it an invaluable tool in the synthesis of a diverse range of organic

molecules, including pharmaceuticals and other biologically active compounds. This in-depth

technical guide provides a comprehensive overview of the core physical properties and

solubility of NIS, supplemented with detailed experimental protocols and logical workflow

diagrams to assist researchers in its effective application.

Physical Properties of N-Iodosuccinimide
N-Iodosuccinimide is a white to pale yellow crystalline powder.[1] Key physical properties are

summarized in the table below for easy reference and comparison.
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Property Value Reference

Appearance
White to pale yellow crystalline

powder
[1]

Molecular Formula C₄H₄INO₂ [1]

Molecular Weight 224.98 g/mol [1]

Melting Point
202-206 °C (with

decomposition)
[2]

Density ~2.245 g/cm³

Odor Odorless

Note: N-Iodosuccinimide is sensitive to light and moisture and should be stored accordingly in

a cool, dark, and dry place. It is known to decompose in water.

Solubility Profile of N-Iodosuccinimide
The solubility of N-Iodosuccinimide is a critical factor in its application in various reaction

systems. A summary of its qualitative solubility in common laboratory solvents is provided in the

table below. It is important to note that quantitative solubility data for N-Iodosuccinimide is not

widely available in published literature.
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Solvent Qualitative Solubility Reference

Acetone Soluble / High solubility

Methanol Soluble / High solubility

Dioxane Soluble / Moderately soluble

Tetrahydrofuran (THF) Soluble

Acetonitrile (MeCN) Soluble

Dichloromethane (DCM) Slightly soluble

Ethyl Acetate Slightly soluble

Diethyl Ether Insoluble

Carbon Tetrachloride Insoluble

Water Decomposes

Experimental Protocols
The following sections detail the methodologies for the synthesis of N-Iodosuccinimide and

the determination of its key physical properties.

Synthesis of N-Iodosuccinimide from Succinimide
This protocol is adapted from established literature procedures.

Materials:

Succinimide

Silver (I) oxide (Ag₂O)

Iodine (I₂)

Dioxane (anhydrous)

Carbon tetrachloride (CCl₄)
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Procedure:

Preparation of N-Silver Succinimide:

Dissolve succinimide in boiling water.

Add freshly precipitated silver (I) oxide to the boiling solution.

Filter the hot solution to remove any unreacted silver oxide.

Allow the filtrate to cool, which will cause N-silver succinimide to crystallize.

Collect the crystals by filtration and wash with cold water. Dry the N-silver succinimide

thoroughly.

Synthesis of N-Iodosuccinimide:

In a flask protected from light, dissolve iodine in anhydrous dioxane.

Add the dried N-silver succinimide to the iodine solution.

Stir the mixture at room temperature. The reaction progress can be monitored by the

disappearance of the iodine color.

Once the reaction is complete, filter the mixture to remove the silver iodide precipitate.

To the filtrate, add carbon tetrachloride to induce the crystallization of N-Iodosuccinimide.

Cool the mixture to maximize crystal formation.

Collect the N-Iodosuccinimide crystals by filtration, wash with a small amount of cold

carbon tetrachloride, and dry under vacuum.

Determination of Melting Point
This is a standard procedure for determining the melting point of a crystalline solid.

Apparatus:
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Melting point apparatus

Capillary tubes (sealed at one end)

Mortar and pestle

Procedure:

Ensure the N-Iodosuccinimide sample is completely dry and finely powdered using a

mortar and pestle.

Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm by

tapping the sealed end on a hard surface.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a moderate rate initially.

As the temperature approaches the expected melting point of NIS (around 200 °C), reduce

the heating rate to approximately 1-2 °C per minute to ensure thermal equilibrium.

Record the temperature at which the first drop of liquid appears (the onset of melting) and

the temperature at which the entire sample becomes a clear liquid (the completion of

melting). This range is the melting point of the sample. Due to decomposition, the sample

may darken as it melts.

Determination of Density (Bulk Density)
This protocol outlines a common method for determining the bulk density of a powder.

Apparatus:

Graduated cylinder (e.g., 10 mL or 25 mL)

Analytical balance

Procedure:

Weigh a clean, dry graduated cylinder and record its mass (m₁).
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Carefully add a known mass of N-Iodosuccinimide powder (e.g., 2-5 g) to the graduated

cylinder. Record the total mass (m₂). The mass of the NIS is m₂ - m₁.

Gently tap the graduated cylinder on a benchtop a specified number of times (e.g., 100

times) from a consistent height to allow the powder to settle and pack.

Record the final volume (V) of the packed powder in the graduated cylinder.

Calculate the bulk density using the formula: Density = (m₂ - m₁) / V.

Qualitative Solubility Determination
This procedure can be used to confirm the qualitative solubility of N-Iodosuccinimide in

various solvents.

Apparatus:

Small test tubes

Spatula

Vortex mixer (optional)

Selection of solvents (e.g., acetone, methanol, dioxane, etc.)

Procedure:

Place a small, consistent amount (e.g., ~10 mg) of N-Iodosuccinimide into a series of

clean, dry test tubes.

To each test tube, add a specific volume (e.g., 1 mL) of a different solvent.

Agitate the mixture vigorously for a set period (e.g., 1 minute) using a vortex mixer or by

flicking the test tube.

Visually inspect the mixture to determine if the solid has completely dissolved.

Record the solubility as "soluble," "partially soluble," or "insoluble." Note any color changes

or signs of reaction (e.g., decomposition in water).
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Visualizations
Synthesis of N-Iodosuccinimide
The following diagram illustrates the two-step synthesis of N-Iodosuccinimide from

succinimide.
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Synthesis of N-Iodosuccinimide

Step 1: Preparation of N-Silver Succinimide

Step 2: Synthesis of N-Iodosuccinimide

Succinimide

+

Silver (I) Oxide (Ag2O) Boiling Water

N-Silver Succinimide

+

Iodine (I₂) Anhydrous Dioxane

N-Iodosuccinimide (NIS) Silver Iodide (AgI)
(precipitate)

Click to download full resolution via product page

Caption: A flowchart illustrating the two-step synthesis of N-Iodosuccinimide.
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General Workflow for Iodination of an Alkene
This diagram outlines a typical experimental workflow for the iodination of an alkene using N-
Iodosuccinimide.
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General Workflow for Alkene Iodination with NIS

Experimental Workflow

Start: Alkene Substrate

Dissolve Alkene in an appropriate solvent (e.g., Acetonitrile)

Add N-Iodosuccinimide (NIS)

Stir reaction mixture at specified temperature

Monitor reaction progress (e.g., by TLC)

Aqueous Work-up (e.g., Na₂S₂O₃ wash)

Reaction Complete

Extract with organic solvent

Dry organic layer (e.g., over Na₂SO₄)

Concentrate under reduced pressure

Purify product (e.g., column chromatography)

Isolated Iodinated Product

Click to download full resolution via product page

Caption: A typical workflow for the iodination of an alkene using N-Iodosuccinimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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